N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide

• Molecular Formula: C22H22N2O5
• Molecular Weight: 394.4 g/mol
• IUPAC Name: N-[2-methoxy-4-[(3-propan-2-yloxybenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C22H22N2O5/c1-14(2)29-17-7-4-6-15(12-17)21(25)23-16-9-10-18(20(13-16)27-3)24-22(26)19-8-5-11-28-19/h4-14H,1-3H3,(H,23,25)(H,24,26)
• InChI Key: MDTKUXMNGMPETR-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)OC

Description

N-{4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenyl}-2-furamide, commonly known as ML-18, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. ML-18 is a furan-based compound that was first synthesized in 2007 by a group of researchers led by Dr. Peter Crooks at the University of Arkansas for Medical Sciences. Since then, ML-18 has been extensively studied for its pharmacological properties and potential therapeutic uses.

Mechanism of Action

The exact mechanism of action of ML-18 is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). By inhibiting these enzymes, ML-18 may reduce inflammation and oxidative stress, which are associated with various diseases, including cancer and cardiovascular diseases.
Biochemical and Physiological Effects
ML-18 has been shown to have various biochemical and physiological effects. In cancer cells, ML-18 has been shown to induce apoptosis, which is a process of programmed cell death. ML-18 has also been shown to inhibit the expression of certain genes that are involved in cancer cell growth and proliferation. In addition, ML-18 has been shown to reduce the levels of certain inflammatory markers, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6), which are associated with various diseases, including cancer and cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One advantage of using ML-18 in lab experiments is its potential therapeutic applications in various diseases. ML-18 has been extensively studied for its pharmacological properties and potential therapeutic uses, which makes it a promising candidate for further research. However, one limitation of using ML-18 in lab experiments is its relatively low solubility in water, which may limit its bioavailability and effectiveness in vivo.

Future Directions

There are several future directions for research on ML-18. One area of research is the development of more effective synthesis methods for ML-18, which may improve its bioavailability and effectiveness in vivo. Another area of research is the identification of the exact mechanism of action of ML-18, which may provide insights into its potential therapeutic applications. Additionally, further research is needed to evaluate the safety and efficacy of ML-18 in vivo, which may pave the way for its clinical development as a therapeutic agent.

Synthesis Methods

The synthesis of ML-18 involves a multi-step process that begins with the reaction of 2-methoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is followed by the reaction of the acid chloride with 3-isopropoxybenzoyl chloride to produce the intermediate, 4-[(3-isopropoxybenzoyl)amino]-2-methoxyphenylacetyl chloride. The final step involves the reaction of the intermediate with furfurylamine to produce ML-18.

Scientific Research Applications

ML-18 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders. In cancer research, ML-18 has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. ML-18 has also been shown to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of cardiovascular diseases. In addition, ML-18 has been studied for its potential neuroprotective effects in the treatment of neurological disorders such as Alzheimer's disease.